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Compound of Interest

Compound Name: 3,5-DI(9H-Carbazol-9-YL)aniline

Cat. No.: B13898597

Get Quote

Executive Summary & Molecular Architecture
Carbazole-based aniline derivatives function as quintessential Donor-Donor (D-D) or Donor-

Acceptor (D-A) systems depending on the substitution pattern. The carbazole moiety acts as a

rigid, planar electron donor with high triplet energy (

eV), while the aniline component (often triphenylamine) provides steric bulk and modulates
hole mobility.

Core Structural Advantages:

Hole Mobility: High mobility (

cm

/Vs) due to the nitrogen lone pair overlap.

Morphological Stability: The non-planar "propeller" shape of the aniline/TPA moiety

suppresses crystallization, forming stable amorphous films.
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Electronic Tunability: Direct coupling at the C3/C6 positions of carbazole extends

conjugation, while N9-coupling often breaks conjugation, leading to Through-Space Charge

Transfer (TSCT).

Molecular Design Logic
The photophysics is governed by the interplay between the Locally Excited (LE) state of the

carbazole and the Intramolecular Charge Transfer (ICT) state formed with the aniline derivative.
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Figure 1: Modular design strategy for tuning optoelectronic properties.

Photophysical Mechanisms
Understanding the excited state dynamics is crucial for application. These molecules typically

exhibit dual fluorescence or solvatochromic shifts indicative of ICT.

Intramolecular Charge Transfer (ICT)
Upon excitation, electron density shifts from the carbazole (donor) to the aniline-derived

acceptor (or vice versa depending on substituents like

or

).

Non-Polar Solvents (Hexane): Emission is dominated by the LE state (structured, UV-blue).
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Polar Solvents (ACN/DMF): The ICT state is stabilized by solvent relaxation, leading to a

structureless, red-shifted emission.

Twisted Intramolecular Charge Transfer (TICT)
Steric hindrance between the carbazole hydrogens (H1/H8) and the aniline ring can force an

orthogonal geometry in the excited state. This decoupling effectively separates the HOMO and

LUMO, minimizing the singlet-triplet energy gap (

), a prerequisite for TADF.
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Figure 2: Jablonski diagram illustrating the competition between LE and ICT states.

Experimental Protocols
Synthesis: Buchwald-Hartwig Amination
This protocol describes the C-N coupling of Carbazole with a 4-bromoaniline derivative.
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Reagents:

Carbazole (1.0 eq)

4-Bromo-N,N-diphenylaniline (1.1 eq)

Tris(dibenzylideneacetone)dipalladium(0) [

] (2-5 mol%)

Tri-tert-butylphosphine [

] (Ligand)

Sodium tert-butoxide [

] (Base, 1.5 eq)

Solvent: Anhydrous Toluene or Xylene.

Step-by-Step Methodology:

Preparation: Flame-dry a two-neck round-bottom flask and cool under Argon flow.

Loading: Add Carbazole, Bromo-aniline derivative, and

to the flask.

Catalyst Addition: In a glovebox or under strict inert conditions, add

and the phosphine ligand.

Solvation: Add anhydrous toluene via syringe. Degas the solution by bubbling Argon for 20

minutes.

Reaction: Reflux at 110°C for 12–24 hours. Monitor via TLC (eluent: Hexane/DCM).

Workup: Cool to RT. Filter through a Celite pad to remove inorganic salts. Wash with DCM.
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Purification: Concentrate the filtrate and purify via silica gel column chromatography

(Gradient: Hexane

Hexane/DCM).

Validation: Verify structure via

-NMR and HRMS.

Photophysical Characterization Workflow
A. Solvatochromic Shift (Lippert-Mataga Plot)

Prepare

M solutions of the derivative in solvents of varying polarity (Toluene, THF, DCM, Acetonitrile,
Methanol).

Record UV-Vis absorption and Fluorescence emission spectra.[1]

Analysis: Plot Stokes shift (

) vs. Orientation Polarizability (

).

Slope indicates the change in dipole moment (

) upon excitation.

B. Fluorescence Quantum Yield (

)[2][3]

Method: Absolute method using an Integrating Sphere is preferred to account for refractive

index errors.

Protocol:

Place solvent blank in the sphere; measure excitation scatter.
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Place sample (OD < 0.1 at

) in the sphere.

Measure sample emission and excitation scatter.[1]

Calculate

.

C. Time-Resolved Fluorescence (TCSPC)

Objective: Determine lifetime (

) and distinguish LE vs. ICT species.

Setup: Excitation source (Nano-LED or Ti:Sapphire laser), detection at

.

Data Fit: Fit decay curves to a multi-exponential function:

.

Short component (

ns): Typically LE state.

Long component (

ns): ICT or delayed fluorescence.[4][5]

Data Summary: Structure-Property Relationships
The following table summarizes typical properties of carbazole-aniline derivatives. Note that

"Cz" denotes Carbazole and "TPA" denotes Triphenylamine.
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Data indicative of trends in non-polar solvent (Toluene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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